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Compound of Interest

Compound Name: Elvitegravir-d8

Cat. No.: B12415032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Elvitegravir-d8 solutions, intended for use as an internal standard in analytical applications.

The following information is collated from publicly available data sheets and general laboratory

best practices for handling deuterated standards.

I. Overview and Key Properties
Elvitegravir-d8 is the deuterium-labeled form of Elvitegravir, an HIV-1 integrase strand transfer

inhibitor. Its primary application in a research setting is as an internal standard for the

quantification of Elvitegravir in biological matrices and pharmaceutical formulations, typically by

liquid chromatography-mass spectrometry (LC-MS). The stable isotope label provides a

compound that is chemically identical to the analyte but mass-shifted, allowing for precise and

accurate quantification.

II. Quantitative Data Summary
The following tables summarize the available quantitative data for Elvitegravir and general

recommendations for Elvitegravir-d8.

Table 1: Solubility of Elvitegravir
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Solvent Solubility (approximate)

Dimethyl Sulfoxide (DMSO) ~10 mg/mL

Dimethylformamide (DMF) ~20 mg/mL

Note: This data is for the non-deuterated Elvitegravir. Elvitegravir-d8 is expected to have very

similar solubility characteristics.

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes

Solid -20°C ≥ 4 years
Protect from light and

moisture.

Stock Solution (in

organic solvent)
-20°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Working Solution

(diluted)
4°C Up to 1 week

Prepare fresh if

possible. Protect from

light.

III. Experimental Protocols
A. Preparation of a 1 mg/mL Elvitegravir-d8 Stock
Solution in DMSO
Materials:

Elvitegravir-d8 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade

Calibrated analytical balance

Class A volumetric flask (e.g., 1 mL or 5 mL)

Pipettes and sterile, disposable tips

Vortex mixer

Sonicator (optional)

Amber glass vials for storage

Protocol:

Equilibration: Allow the vial of solid Elvitegravir-d8 to equilibrate to room temperature for at

least 30 minutes before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of Elvitegravir-d8 (e.g., 1 mg) using a

calibrated analytical balance.

Dissolution:

Quantitatively transfer the weighed Elvitegravir-d8 to a Class A volumetric flask.

Add approximately 80% of the final volume of DMSO.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.

Final Volume Adjustment: Once the solid is completely dissolved and the solution is at room

temperature, add DMSO to the final volume mark on the volumetric flask.

Homogenization: Invert the flask several times to ensure the solution is homogeneous.

Aliquoting and Storage:
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Dispense the stock solution into smaller, single-use aliquots in amber glass vials.

Clearly label each vial with the compound name, concentration, solvent, preparation date,

and storage conditions.

Store the aliquots at -20°C or -80°C.

B. Preparation of a 10 µg/mL Working Standard Solution
Materials:

1 mg/mL Elvitegravir-d8 stock solution in DMSO

Acetonitrile or Methanol, HPLC or LC-MS grade

Calibrated pipettes and sterile, disposable tips

Volumetric flask

Vortex mixer

Protocol:

Thawing: Remove one aliquot of the 1 mg/mL Elvitegravir-d8 stock solution from the freezer

and allow it to thaw completely at room temperature.

Dilution Calculation: To prepare a 10 µg/mL working standard, a 1:100 dilution is required.

For example, to prepare 1 mL of the working standard, you will need 10 µL of the 1 mg/mL

stock solution.

Preparation:

Pipette 10 µL of the 1 mg/mL stock solution into a 1 mL volumetric flask.

Add the diluent (e.g., acetonitrile or methanol) to the final volume mark.

Homogenization: Vortex the working standard solution for 30 seconds to ensure it is well-

mixed.
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Storage: Store the working standard solution at 4°C in a tightly sealed, light-protected vial. It

is recommended to prepare this solution fresh, but it can be stored for up to one week.

IV. Diagrams

Stock Solution Preparation Storage Working Solution Preparation

Equilibrate Solid
Elvitegravir-d8 Weigh Solid Dissolve in DMSO

(Vortex/Sonicate) Adjust to Final Volume Homogenize Aliquot into Vials Store Stock Solution
(-20°C or -80°C) Thaw Stock Aliquot Dilute with

Acetonitrile/Methanol Vortex to Mix Store Working Solution
(4°C)

Click to download full resolution via product page

Caption: Workflow for Elvitegravir-d8 Solution Preparation and Storage.

V. General Recommendations and Best Practices
Solvent Purity: Always use high-purity, anhydrous solvents to minimize degradation and the

introduction of interfering substances.

Inert Atmosphere: For long-term stability and to prevent isotopic exchange, it is advisable to

handle deuterated compounds under an inert atmosphere (e.g., nitrogen or argon),

especially when preparing stock solutions.

Light Sensitivity: Protect Elvitegravir-d8, both in solid form and in solution, from light by

using amber vials or by wrapping containers in aluminum foil.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles can lead to degradation of the compound

and evaporation of the solvent, thereby changing the concentration. Aliquoting the stock

solution is crucial to avoid this.

Certificate of Analysis (CoA): Always refer to the Certificate of Analysis provided by the

supplier for lot-specific information on purity, recommended storage conditions, and any

specific handling instructions.
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Safety Precautions: Handle Elvitegravir-d8 in a well-ventilated area, and use appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer

to the Safety Data Sheet (SDS) for detailed safety information.

To cite this document: BenchChem. [Application Notes and Protocols for Elvitegravir-d8
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415032#elvitegravir-d8-solution-preparation-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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